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Compound Name: K00546

Cat. No.: B1668761

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of a
stock solution of KO0546 using dimethyl sulfoxide (DMSO). K00546 is a potent inhibitor of
Cyclin-Dependent Kinases 1 (CDK1) and 2 (CDK2), as well as CDC2-like kinase 1 (CLK1) and
CLK3, making it a valuable tool in cancer research and drug development.[1][2][3] Adherence
to the detailed protocols outlined below is crucial for ensuring the accuracy and reproducibility
of experimental results.

Introduction to KO0546

K00546 is a small molecule inhibitor with the chemical formula C15H13F2N702S2.[1][2] It has
been identified as a highly potent inhibitor of CDK1/cyclin B and CDK2/cyclin A with IC50
values of 0.6 nM and 0.5 nM, respectively.[2][3][4] Additionally, KO0546 demonstrates inhibitory
activity against other kinases, including CLK1 (IC50 = 8.9 nM) and CLK3 (IC50 = 29.2 nM).[2]
[3][4] The mechanism of action involves binding to the ATP-binding site of these kinases,
thereby interfering with the cell cycle and potentially inhibiting cancer cell proliferation.[2][5]
Given its role in fundamental cellular processes, K00546 is a compound of significant interest
in oncology and cell biology research.

Quantitative Data Summary
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The following table summarizes the key quantitative data for K00546:

Property Value Source
CAS Number 443798-47-8 [11[2]
Molecular Formula C15H13F2N702S2 [1][2]
Molecular Weight 425.43 g/mol [1]

Solubility in DMSO

100 mg/mL (235.05 mM)

[2]

IC50 (CDK1/cyclin B) 0.6 NM [213]14]
IC50 (CDK2/cyclin A) 0.5nM [21[3][4]
IC50 (CLK1) 8.9 nM [2][3][4]
IC50 (CLK3) 29.2 nM [21[3][4]

Experimental Protocols

Materials

e K00546 powder (purity >98%)

Vortex mixer

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Ultrasonic bath (optional, but recommended)[2]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM K00546 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM K00546 stock solution. Adjust

volumes as needed for different desired concentrations or volumes.
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e Equilibrate Reagents: Allow the K00546 powder and DMSO to reach room temperature
before opening to prevent moisture absorption.

» Weigh K00546: In a fume hood, carefully weigh out 4.25 mg of KO0546 powder using a
calibrated analytical balance and place it into a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
K00546 powder.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If the compound does not fully dissolve, sonicate the solution in an ultrasonic
bath for 5-10 minutes.[2] Visually inspect the solution to ensure there are no visible particles.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.[3]

o Storage: Store the stock solution aliquots at -20°C for long-term storage (up to 1 year) or at
4°C for short-term storage (days to weeks).[1][3] For storage periods extending up to two
years, -80°C is recommended.[3]

Preparation of Working Solutions

For cell culture experiments, the DMSO stock solution must be further diluted in the appropriate
cell culture medium to the desired final concentration. It is critical to ensure that the final
concentration of DMSO in the culture medium does not exceed a level that affects cell viability
(typically <0.5%).

o Thaw Stock Solution: Thaw a single aliquot of the K00546 stock solution at room
temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentration. For example, to prepare a 10 uM working solution from a 10
mM stock, you can perform a 1:1000 dilution (e.g., add 1 pL of the 10 mM stock to 999 L of
cell culture medium).

e Mix Thoroughly: Gently mix the working solution by pipetting up and down before adding it to
the cells.
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o Use Immediately: It is recommended to use the freshly prepared working solution
immediately.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the CDK signaling pathway targeted by K00546 and the
experimental workflow for preparing the stock solution.

Caption: K00546 inhibits CDK complexes, blocking cell cycle progression.
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Caption: Workflow for preparing a 10 mM K00546 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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